Cas no 24393-50-8 (ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate)

Ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate is a fluorinated α,β-unsaturated ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a conjugated double bond and a 4-fluorophenyl group, which enhance reactivity in Michael additions, Diels-Alder reactions, and other transformations. The ethyl ester moiety improves solubility in organic solvents, facilitating handling in synthetic workflows. The fluorine substituent introduces electronic effects useful for modulating biological activity or material properties. This compound is valued for its stability under standard conditions and compatibility with a range of catalysts. It serves as a versatile building block for constructing complex fluorinated molecules in medicinal chemistry and materials science research.

ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate structure

24393-50-8 structure

Product Name:ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate

CAS No:24393-50-8

MF:C₁₁H₁₁FO₂

MW:194.202246904373

MDL:MFCD02252625

CID:1417093

PubChem ID:5373059

Update Time:2025-06-07

ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(4-fluorophenyl)-, ethyl ester, (2E)-
- ethyl (E)-3-(4-fluorophenyl)-2-propenoate
- ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate
- 3-(4-Fluoro-phenyl)-acrylic acid ethyl ester
- NSC636699
- ethyl (2E)-3-(4-fluorophenyl)acrylate
- Ethyl(E)-3-(4-fluorophenyl)acrylate
- Ethyl 3-(4-fluorophenyl)acrylate
- Ethyl (2E)-3-(4-fluorophenyl)-2-propenoate #
- NSC-636699
- (E)-ethyl 3-(4-fluorophenyl)acrylate
- MFCD02252625
- AKOS003622987
- CHEMBL4873566
- 24393-50-8
- BS-52326
- ethyl (E)-3-(4-fluorophenyl)prop-2-enoate
- ALBB-007559
- Ethyl trans-4-fluorocinnamate
- Ethyl-4-fluoro cinnamate
- ethyl p-fluorocinnamate
- SCHEMBL386527
- 2-Propenoic acid, 3-(4-fluorophenyl)-, ethyl ester
- EN300-1453801
- Ethyl (2E)-3-(4-fluorophenyl)acrylate, stabilized with MEHQ
- AB7211
- 352-03-4
- Ethyl (E)-3-(4-fluorophenyl)acrylate
- STK504619
- MDL： MFCD02252625
- Inchi： 1S/C11H11FO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h3-8H,2H2,1H3/b8-5+
- InChI Key： UNAXNPTZJKKUGO-VMPITWQZSA-N
- SMILES： FC1C=CC(/C=C/C(=O)OCC)=CC=1

Computed Properties

Exact Mass: 194.07433
Monoisotopic Mass: 194.07430775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X94835-250mg	ethyl (E)-3-(4-fluorophenyl)acrylate	24393-50-8	98%	250mg	¥408.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X94835-1g	ethyl (E)-3-(4-fluorophenyl)acrylate	24393-50-8	98%	1g	¥1048.0	2023-09-05
eNovation Chemicals LLC	D972095-250mg	3-(4-Fluoro-phenyl)-acrylic acid ethyl ester	24393-50-8	95%	250mg	$145	2024-07-28
eNovation Chemicals LLC	D972095-500mg	3-(4-Fluoro-phenyl)-acrylic acid ethyl ester	24393-50-8	95%	500mg	$155	2024-07-28
eNovation Chemicals LLC	D972095-1g	3-(4-Fluoro-phenyl)-acrylic acid ethyl ester	24393-50-8	95%	1g	$180	2024-07-28
eNovation Chemicals LLC	D972095-5g	3-(4-Fluoro-phenyl)-acrylic acid ethyl ester	24393-50-8	95%	5g	$415	2024-07-28
Enamine	EN300-1453801-0.05g	ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate	24393-50-8		0.05g	$515.0	2023-06-06
Enamine	EN300-1453801-0.1g	ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate	24393-50-8		0.1g	$540.0	2023-06-06
Enamine	EN300-1453801-0.25g	ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate	24393-50-8		0.25g	$564.0	2023-06-06
Enamine	EN300-1453801-0.5g	ethyl (2E)-3-(4-fluorophenyl)prop-2-enoate	24393-50-8		0.5g	$589.0	2023-06-06